Cas no 74381-61-6 (1H-Naphth[1,2-d]imidazol-8-ol)

• Product Name: 1H-Naphth[1,2-d]imidazol-8-ol
• CAS No: 74381-61-6
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 580926
• PubChem ID: 98760
• Update Time: 2025-04-19

1H-Naphth[1,2-d]imidazol-8-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Naphth[1,2-d]imidazol-8-ol
• 3H-benzo[e]benzimidazol-8-ol
• naphth[1,2-d]imidazol-8-ol
• 1(3)H-naphth[1,2-d]imidazol-8-ol
• 1H-Naphth[1,2-d]imidazol-8-ol(9CI)
• 3h-naphtho[1,2-d]imidazol-8-ol
• NS00037617
• 77851-17-3
• Naphth(1,2-d)imidazol-8-ol
• 74381-61-6
• NSC-163920
• SMR000528682
• CHEMBL1542508
• EINECS 277-845-9
• NCGC00246755-01
• Benzene, (1-methylethyl)(2-phenylethyl)-
• NSC 163920
• AO-801/41077539
• DTXSID80225375
• MLS000756326
• NSC163920

• Inchi： 1S/C11H8N2O/c14-8-3-1-7-2-4-10-11(9(7)5-8)13-6-12-10/h1-6,14H,(H,12,13)
• InChI Key： RPDZLMLGUVJIQG-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC3=C(C=2C=1)N=CN3

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.443
• Boiling Point: 551.4°C at 760 mmHg
• Flash Point: 287.3°C
• Refractive Index: 1.835
• PSA: 48.91000
• LogP: 2.42170